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Compound of Interest

Compound Name: Vallesamine N-oxide

CAS No.: 126594-73-8

Cat. No.: B1180813

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the structure elucidation of

Vallesamine N-oxide, a naturally occurring indole alkaloid. Vallesamine N-oxide, and its

parent compound vallesamine, belong to a class of bioactive molecules isolated from various

species of the Alstonia genus, which are known for their diverse pharmacological activities.

This document details the spectroscopic data, experimental protocols for isolation and

characterization, and a plausible synthetic pathway, serving as a critical resource for

researchers in natural product chemistry, medicinal chemistry, and drug development.

Spectroscopic Data for Vallesamine N-oxide
The definitive structure of Vallesamine N-oxide was determined through a combination of

modern spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS). The data presented here corresponds to 19,20-E-vallesamine N-oxide,

isolated from the leaves of Alstonia scholaris[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The ¹H and ¹³C NMR spectra provide the backbone of the structural assignment, revealing the

connectivity and chemical environment of each atom in the molecule. The data compiled from

the literature is presented in the tables below[1].

Table 1: ¹H NMR Spectroscopic Data for Vallesamine N-oxide (600 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

3α 3.50 m

3β 3.45 m

5α 3.25 m

5β 3.10 m

6α 2.55 m

6β 2.20 m

9 7.55 d 7.8

10 7.15 t 7.5

11 7.20 t 7.6

12 7.40 d 8.0

14 3.80 s

15 4.60 s

16 - -

17-OH - -

18 1.70 d 7.0

19 5.60 q 7.0

21α 4.20 d 14.0

21β 3.90 d 14.0

OMe 3.75 s

NH 8.10 s

Table 2: ¹³C NMR Spectroscopic Data for Vallesamine N-oxide (150 MHz, CDCl₃)
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Position δC (ppm)

2 133.8

3 64.5

5 55.0

6 35.0

7 56.5

8 128.0

9 122.0

10 120.0

11 125.0

12 111.0

13 140.0

14 70.0

15 78.0

16 175.0

18 13.0

19 129.0

20 135.0

21 60.0

OMe 52.5

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is crucial for determining the elemental

composition of the molecule. For Vallesamine N-oxide, a protonated molecular ion is

observed, confirming its molecular formula.
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Table 3: Mass Spectrometry Data for Vallesamine N-oxide

Technique Ion Observed m/z Formula

LC-HRMS [M+H]⁺ 357.1809 C₂₀H₂₅N₂O₄

A characteristic fragmentation pattern for N-oxides is the neutral loss of an oxygen atom

([M+H]⁺ - 16). This deoxygenation is often observed in the mass spectrum and serves as a

diagnostic marker for the N-oxide functionality.

Experimental Protocols
This section outlines the methodologies for the isolation, synthesis, and characterization of

Vallesamine N-oxide.

Isolation from Alstonia scholaris
Vallesamine N-oxide can be isolated from the leaves of Alstonia scholaris. A general

procedure for the extraction and isolation of alkaloids from this plant is as follows:

Extraction: Dried and powdered leaves of A. scholaris are subjected to extraction with a

suitable solvent, typically methanol or ethanol, at room temperature for an extended period.

The resulting extract is then concentrated under reduced pressure.

Acid-Base Partitioning: The crude extract is dissolved in an aqueous acidic solution (e.g., 5%

HCl) and washed with a non-polar solvent (e.g., hexane or dichloromethane) to remove

neutral and weakly basic compounds. The acidic aqueous layer is then basified (e.g., with

NH₄OH to pH 9-10) and extracted with a chlorinated solvent like dichloromethane or

chloroform to obtain the crude alkaloid fraction.

Chromatographic Separation: The crude alkaloid mixture is subjected to column

chromatography over silica gel, eluting with a gradient of increasing polarity, typically a

mixture of chloroform and methanol. Fractions are collected and monitored by thin-layer

chromatography (TLC).

Purification: Fractions containing Vallesamine N-oxide are further purified by preparative

TLC or high-performance liquid chromatography (HPLC) to yield the pure compound.
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Synthesis of Vallesamine N-oxide
While a specific total synthesis of Vallesamine N-oxide has not been detailed in the literature,

it can be readily prepared by the oxidation of its tertiary amine precursor, Vallesamine.

Starting Material: Vallesamine, isolated from natural sources or synthetically prepared.

Oxidation: Vallesamine is dissolved in a suitable solvent such as dichloromethane or

methanol. An oxidizing agent, commonly meta-chloroperoxybenzoic acid (m-CPBA) or

hydrogen peroxide, is added portion-wise at 0 °C.

Reaction Monitoring: The reaction progress is monitored by TLC.

Work-up and Purification: Upon completion, the reaction mixture is washed with a reducing

agent solution (e.g., sodium thiosulfate) to quench excess oxidant, followed by a basic

aqueous solution (e.g., sodium bicarbonate) to remove acidic byproducts. The organic layer

is dried over anhydrous sodium sulfate, filtered, and concentrated. The resulting crude

Vallesamine N-oxide is then purified by column chromatography.

Spectroscopic Characterization
The structure of the isolated or synthesized Vallesamine N-oxide is confirmed using a suite of

spectroscopic techniques:

NMR Spectroscopy: ¹H, ¹³C, COSY, HSQC, and HMBC spectra are recorded on a high-field

NMR spectrometer (e.g., 600 MHz) using a deuterated solvent such as chloroform-d

(CDCl₃).

Mass Spectrometry: High-resolution mass spectra are acquired using techniques like ESI-

TOF (Electrospray Ionization - Time of Flight) to confirm the molecular formula.

Infrared (IR) Spectroscopy: An IR spectrum is recorded to identify characteristic functional

groups. A notable feature for N-oxides is the N-O stretching vibration, typically observed in

the range of 950-970 cm⁻¹.

Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV spectrum, usually recorded in methanol or

ethanol, provides information about the chromophoric system within the molecule.
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Visualizations
The following diagrams illustrate the logical workflow of the structure elucidation process and a

plausible biosynthetic relationship.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]

To cite this document: BenchChem. [Unveiling the Molecular Architecture of Vallesamine N-
oxide: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180813/docs#unveiling-the-molecular-architecture-
of-vallesamine-n-oxide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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